3-[4-[4-(2-Methylphenyl)piperazino]butyl]-1,3-diazabicyclo[3.3.0]octane-2,4-dione

• Molecular Formula: C21H30N4O2
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 2-[4-[4-(2-methylphenyl)piperazin-1-yl]butyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C21H30N4O2/c1-17-7-2-3-8-18(17)23-15-13-22(14-16-23)10-4-5-11-25-20(26)19-9-6-12-24(19)21(25)27/h2-3,7-8,19H,4-6,9-16H2,1H3
• InChI Key: PBFQNWKRAQODNQ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CCN(CC2)CCCCN3C(=O)C4CCCN4C3=O

Description

3-[4-[4-(2-Methylphenyl)piperazino]butyl]-1,3-diazabicyclo[3.3.0]octane-2,4-dione, commonly known as DBO, is a bicyclic compound that has gained significant attention in the field of medicinal chemistry due to its potent biological activity. DBO belongs to the class of diazabicyclooctanes (DBOs), which are known for their ability to interact with various biological targets, including neurotransmitter transporters, receptors, and enzymes.

Mechanism of Action

The mechanism of action of DBO involves its interaction with various biological targets, including neurotransmitter transporters, receptors, and enzymes. DBO has been shown to inhibit the reuptake of serotonin, dopamine, and norepinephrine, resulting in an increase in their extracellular concentrations. DBO has also been shown to modulate the activity of several receptors, including 5-HT1A, 5-HT2A, and α2-adrenergic receptors, which are involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
DBO has been shown to have several biochemical and physiological effects, including an increase in extracellular concentrations of neurotransmitters, modulation of receptor activity, and inhibition of enzyme activity. DBO has been shown to have antidepressant, anxiolytic, and analgesic effects in animal models, which are believed to be mediated by its interaction with various neurotransmitter systems.

Advantages and Limitations for Lab Experiments

DBO has several advantages for lab experiments, including its potent biological activity, which makes it a useful tool for studying the activity of neurotransmitter systems. DBO is also relatively easy to synthesize, which makes it accessible to researchers. However, DBO has several limitations, including its potential toxicity, which can limit its use in animal models. DBO also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of DBO, including its potential use in the treatment of drug addiction, as well as its potential use as a tool for studying the activity of neurotransmitter systems. Further research is needed to elucidate the precise mechanism of action of DBO and to identify its potential therapeutic applications. Additionally, the development of new analogs of DBO may lead to the discovery of more potent and selective compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of DBO involves the reaction of 4-(2-methylphenyl)piperazine with 3-bromopropyl-1,3-diazabicyclo[3.3.0]octane-2,4-dione in the presence of a base. The reaction proceeds via nucleophilic substitution, resulting in the formation of DBO. The yield of DBO can be improved by optimizing the reaction conditions, such as the choice of solvent, temperature, and reaction time.

Scientific Research Applications

DBO has been extensively studied for its potential therapeutic applications, including as an antidepressant, anxiolytic, and analgesic agent. DBO has been shown to modulate the activity of several neurotransmitter systems, including serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, anxiety, and pain. DBO has also been investigated for its potential use in the treatment of drug addiction, as it can inhibit the reuptake of dopamine and other neurotransmitters.